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Compound of Interest

Compound Name: Ruthenium-103

CAS No.: 13968-53-1

Cat. No.: B1205195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay characteristics of

Ruthenium-103 (¹⁰³Ru), with a focus on its half-life and gamma-ray emissions. The information

presented herein is essential for applications in nuclear medicine, radiopharmaceutical

research, and environmental monitoring.

Quantitative Decay Data for Ruthenium-103
The nuclear decay properties of Ruthenium-103 have been extensively studied and are

summarized in the tables below. These values are compiled from evaluated nuclear data

sources.

Table 1: Half-life of Ruthenium-103

Parameter Value Uncertainty

Half-life (t₁/₂) 39.26 days ± 0.02 days
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Table 2: Principal Gamma-ray Emissions from the Decay of Ruthenium-103

Energy (keV) Intensity (%)

497.08 90.9

610.3 5.6

53.2 0.384

295.0 0.289

443.8 0.344

65.0 0.041

357.5 0.019

557.1 0.016

Experimental Protocols
The determination of the half-life and gamma-ray energies of Ruthenium-103 requires precise

experimental techniques. The following sections outline the methodologies for these

measurements.

Determination of the Half-life of Ruthenium-103
The half-life of ¹⁰³Ru is determined by measuring the decay of its activity over a period of time

using gamma-ray spectroscopy.

Experimental Procedure:

Sample Preparation: A calibrated source of ¹⁰³Ru is prepared. For accurate measurements,

the source should be in a stable, sealed container to prevent contamination and ensure a

constant geometry relative to the detector. The initial activity should be high enough to

provide good counting statistics over several half-lives.

Detector System: A high-purity germanium (HPGe) detector is the preferred instrument due

to its excellent energy resolution. The detector is coupled to a multichannel analyzer (MCA)
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to acquire the gamma-ray spectrum. The detector and sample are placed in a lead shield to

reduce background radiation.

Data Acquisition:

The ¹⁰³Ru source is placed at a fixed, reproducible distance from the HPGe detector.

A series of gamma-ray spectra are acquired at regular time intervals. The duration of each

measurement should be long enough to obtain a statistically significant number of counts

in the primary photopeak of ¹⁰³Ru (497.08 keV).

The time interval between measurements should be a fraction of the expected half-life

(e.g., every few days for ¹⁰³Ru). Data should be collected for a period of at least three to

five half-lives to ensure an accurate decay curve.

Data Analysis:

For each spectrum, the net peak area of the 497.08 keV gamma-ray is determined. This is

done by subtracting the background continuum from the total counts in the peak region.

The natural logarithm of the net peak area (which is proportional to the activity) is plotted

against the time of measurement.

The data points are fitted to a linear equation (y = mx + c), where 'm' is the slope of the

line.

The decay constant (λ) is equal to the negative of the slope (-m).

The half-life (t₁/₂) is then calculated using the formula: t₁/₂ = ln(2) / λ.

Measurement of Gamma-ray Energies and Intensities
The energies and intensities of the gamma rays emitted by ¹⁰³Ru are measured using a

calibrated gamma-ray spectrometry system.

Experimental Procedure:

Energy and Efficiency Calibration:
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The HPGe detector system is calibrated for energy and detection efficiency using a set of

standard radioactive sources with well-known gamma-ray energies and intensities (e.g.,

¹⁵²Eu, ¹³³Ba, ⁶⁰Co).

An energy calibration curve (energy vs. channel number) is generated by fitting the known

energies of the standard sources to their corresponding peak positions in the MCA.

An efficiency calibration curve (detection efficiency vs. energy) is created by plotting the

known gamma-ray emission rates of the standard sources against the measured net peak

areas, corrected for the source activity and measurement time.

Sample Measurement:

The ¹⁰³Ru source is placed in the same geometry as used for the calibration sources.

A gamma-ray spectrum is acquired for a sufficient amount of time to achieve good

counting statistics for both the major and minor gamma-ray peaks.

Data Analysis:

The positions (in channel number) of the various photopeaks in the ¹⁰³Ru spectrum are

identified. The energy of each gamma ray is then determined using the energy calibration

curve.

The net peak area for each identified gamma ray is calculated.

The emission intensity (probability per decay) of each gamma ray is calculated by dividing

the net peak area by the detection efficiency at that energy, the total number of decays

during the measurement time (calculated from the source activity and half-life), and the

measurement time.

Visualizations
The following diagrams illustrate the decay process of Ruthenium-103 and a typical

experimental workflow for its characterization.
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Caption: Decay scheme of Ruthenium-103 to Rhodium-103.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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